Cas no 123251-08-1 (4S-(4a,7b,7aa)-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo3,2-cpyran-2(6H)-one)

• Product Name: 4S-(4a,7b,7aa)-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo3,2-cpyran-2(6H)-one
• CAS No: 123251-08-1
• MF: C₈H₁₀O₅
• MW: 186.162003040314
• CID: 1061837
• PubChem ID: 14865162
• Update Time: 2025-07-09

4S-(4a,7b,7aa)-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo3,2-cpyran-2(6H)-one Chemical and Physical Properties

Names and Identifiers

• [4S-(4α,7β,7aα)]-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo[3,2-c]pyran-2(6H)-one
• (4S,7S,7aR)-7-hydroxy-4-methoxy-4,6,7,7a-tetrahydrofuro[3,2-c]pyran-2-one
• 4S-(4Α,7Β,7AΑ)]-7,7A-DIHYDRO-7-HYDROXY-4-METHOXY-4H-FURO[3,2-C]PYRAN-2(6H)-ONE,YELLOW SOLID
• (4S,7S,7aR)-7-hydroxy-4-methoxy-7,7a-dihydrofuro<3,2-c>pyran-2(4H,6H)-one
• A)]-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo[3,2-c]pyran-2(6H)-one
• A,7
• A,7a
• [4S-(4a,7b,7aa)]-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo[3,2-c]pyran-2(6H)-one (>85%)
• DTXSID70564806
• [4S-(4ALPHA,7BETA,7AALPHA)]-7,7A-DIHYDRO-7-HYDROXY-4-METHOXY-4H-FURO[3,2-C]PYRAN-2(6H)-ONE
• (4S,7S,7aR)-7-Hydroxy-4-methoxy-7,7a-dihydro-4H-furo[3,2-c]pyran-2(6H)-one
• (4S,7S,7aR)-7-hydroxy-4-methoxy-2H,4H,6H,7H,7aH-furo[3,2-c]pyran-2-one
• 123251-08-1
• 4S-(4a,7b,7aa)-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo3,2-cpyran-2(6H)-one

• Inchi： 1S/C8H10O5/c1-11-8-4-2-6(10)13-7(4)5(9)3-12-8/h2,5,7-9H,3H2,1H3/t5-,7+,8-/m0/s1
• InChI Key： VFVYCHOMLNCURP-ARDNSNSESA-N
• SMILES： O1C[C@@H]([C@H]2C(=CC(=O)O2)[C@H]1OC)O

Computed Properties

• Exact Mass: 186.05300
• Monoisotopic Mass: 186.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99000
• LogP: -0.79820

Additional information on 4S-(4a,7b,7aa)-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo3,2-cpyran-2(6H)-one

Introduction to 4S-(4a,7b,7aa)-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo[3,2-c]pyran-2(6H)-one (CAS No. 123251-08-1)

4S-(4a,7b,7aa)-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo[3,2-c]pyran-2(6H)-one (CAS No. 123251-08-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and natural product research. This compound belongs to the class of furofuran derivatives and is characterized by its unique structural features, including a hydroxyl group at the C-7 position and a methoxy group at the C-4 position. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 4S-(4a,7b,7aa)-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo[3,2-c]pyran-2(6H)-one has been extensively studied using various spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). These methods have provided detailed insights into its molecular configuration and stereochemistry, which are crucial for understanding its biological properties and potential pharmaceutical applications.

Recent research has highlighted the potential of 4S-(4a,7b,7aa)-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo[3,2-c]pyran-2(6H)-one in various therapeutic areas. For instance, studies have shown that this compound exhibits significant antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer. The antioxidant activity of 4S-(4a,7b,7aa)-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo[3,2-c]pyran-2(6H)-one has been attributed to its hydroxyl group at the C-7 position, which can donate electrons to free radicals.

In addition to its antioxidant properties, 4S-(4a,7b,7aa)-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo[3,2-c]pyran-2(6H)-one has also demonstrated anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation. This property makes it a promising candidate for the development of anti-inflammatory drugs.

The cytotoxic activity of 4S-(4a,7b,7aa)-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo[3,2-c]pyran-2(6H)-one has also been investigated in various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. This makes it a potential lead compound for the development of novel anticancer agents.

Beyond its direct biological activities, 4S-(4a,7b,7aa)-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo[3,2-c]pyran-2(6H)-one has also been explored as a scaffold for the synthesis of more potent derivatives. Chemists have utilized this compound as a starting material to introduce various functional groups and modifications that enhance its biological activities or improve its pharmacokinetic properties. For example, the introduction of additional hydroxyl groups or substitution with different alkyl chains has been shown to increase its solubility and bioavailability.

The natural sources of 4S-(4a,7b,7aa)-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo[3,2-c]pyran-2(6H)-one include certain plant species known for their medicinal properties. These plants are often used in traditional medicine to treat various ailments. The isolation and purification of this compound from natural sources have been achieved using advanced chromatographic techniques such as high-performance liquid chromatography (HPLC) and column chromatography.

In conclusion, 4S-(4a,7b,7aa)-7,7a-Dihydro-7-hydroxy-4-methoxy-4H-furo[3,2-c]pyran-2(6H)-one (CAS No. 123251-08-1) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing our understanding of complex biological processes and developing novel treatments for various diseases.